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Compound of Interest

Compound Name: GSK345931A

Cat. No.: B1672382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and a comprehensive protocol for the preparation

of a stock solution of GSK345931A, a potent EP1 receptor antagonist. Adherence to these

procedures is crucial for ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative properties of GSK345931A are

summarized in the table below.
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Property Value Source/Note

Molecular Weight 403.83 g/mol (Sodium Salt)[1]

Chemical Formula C₂₂H₁₉ClNNaO₃ (Sodium Salt)[1]

CAS Number 869499-38-7 (Sodium Salt)[1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Recommended Stock

Concentration

10 mM (typical starting

concentration)

Based on common laboratory

practice for small molecule

inhibitors.[2]

Solid Storage
-20°C (long-term), 0-4°C

(short-term)
[1]

Stock Solution Storage
-20°C (up to 1 month), -80°C

(up to 6 months)

Aliquot to avoid freeze-thaw

cycles.[2]

Experimental Protocol: Preparation of a 10 mM
GSK345931A Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of GSK345931A in DMSO.

This concentration is a common starting point for in vitro experiments and can be further diluted

to the desired working concentration.

Materials and Equipment:
GSK345931A powder

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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(Optional) Water bath or sonicator

Workflow Diagram:
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Figure 1. Workflow for GSK345931A Stock Solution Preparation.

Step-by-Step Procedure:
Bring Reagents to Room Temperature: Allow the vial containing GSK345931A powder and

the anhydrous DMSO to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

403.83 g/mol = 4.0383 mg

Weigh GSK345931A: Carefully weigh the calculated amount of GSK345931A powder using

a calibrated analytical balance in a sterile microcentrifuge tube or vial.

Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the GSK345931A powder.

Dissolve the Compound:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved.

If the compound does not fully dissolve, you may warm the solution briefly in a water bath

(not exceeding 37°C) or use a sonicator for a few minutes.[3] Avoid excessive heating, as

it may degrade the compound.

Aliquot and Store:

Once the GSK345931A is completely dissolved, aliquot the stock solution into single-use

volumes in sterile microcentrifuge tubes. This will minimize contamination and degradation

from repeated freeze-thaw cycles.[2]

For short-term storage (up to 1 month), store the aliquots at -20°C.[2]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Application Notes and Best Practices
Solvent Quality: It is critical to use anhydrous, high-purity DMSO. DMSO is hygroscopic and

can absorb moisture from the air, which may reduce the solubility of the compound and

promote degradation.[4]
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Working Dilutions: When preparing working solutions for cell-based assays, it is

recommended to first make intermediate dilutions of the DMSO stock in DMSO before the

final dilution into aqueous buffer or cell culture medium.[4] This can help prevent precipitation

of the compound.

Final DMSO Concentration: For most cell culture experiments, the final concentration of

DMSO should be kept below 0.1% (v/v) to avoid solvent-induced cytotoxicity or off-target

effects.[5] Always include a vehicle control (culture medium with the same final concentration

of DMSO) in your experiments.

Signaling Pathway Context: GSK345931A is an antagonist of the Prostaglandin E2 receptor

1 (EP1). This receptor is a G-protein coupled receptor (GPCR) that, upon binding its ligand

Prostaglandin E2 (PGE2), initiates a signaling cascade typically involving the activation of

phospholipase C (PLC) and an increase in intracellular calcium concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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